2-amino-N-(4-sec-butyl-phenyl)-4-fluoro-benzamide

• Molecular Formula: C17H19FN2O
• Molecular Weight: 286.34 g/mol
• IUPAC Name: 2-amino-N-(4-butan-2-ylphenyl)-4-fluorobenzamide
• InChI: InChI=1S/C17H19FN2O/c1-3-11(2)12-4-7-14(8-5-12)20-17(21)15-9-6-13(18)10-16(15)19/h4-11H,3,19H2,1-2H3,(H,20,21)
• InChI Key: PYEYQFDXHXBVLN-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C1=CC=C(C=C1)NC(=O)C2=C(C=C(C=C2)F)N

Description

2-amino-N-(4-sec-butyl-phenyl)-4-fluoro-benzamide is a useful research compound. Its molecular formula is C17H19FN2O and its molecular weight is 286.34 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-amino-N-(4-sec-butyl-phenyl)-4-fluoro-benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-amino-N-(4-sec-butyl-phenyl)-4-fluoro-benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of 7-fluoro-1H-benzo[d][1,3]oxazine-2,4-dione (1.00 g, 5.52 mmol) in anhydrous DMF (15 mL), 4-(sec-butyl)-aniline (B) (0.824 g, 5.52 mmol) was added and the reaction mixture was heated at 116° C. for 16 hours. The product was extracted with ethyl acetate and washed with brine. The solvent was evaporated in vacuo to leave a crude material which was purified by column chromatography (silica gel; 230-400 mesh; ethyl acetate/hexane=1:9) to give 2-amino-N-(4-sec-butyl-phenyl)-4-fluoro-benzamide (N) as white solid. Yield: 0.92 g (58%).